Cas no 5410-72-0 ( )

• Product name: &nbsp
• CAS No: 5410-72-0
• MF: C₁₇H₁₃NO₂
• MW: 263.290624380112
• CID: 939731
• PubChem ID: 224300

  Chemical and Physical Properties

Names and Identifiers

• (4-aminonaphthalen-1-yl) benzoate
• 4-Amino-1-benzoyloxy-naphthalin
• 4-aminonaphthalen-1-yl benzoate
• AC1L5D6X
• AC1Q626A
• AG-J-82064
• AR-1G0931
• Benzoesaeure-(4-amino-[1]naphthylester)
• benzoic acid-(4-amino-[1]naphthyl ester)
• CTK4J9615
• NSC12671
• NSC-12671
• DTXSID20279433
• 5410-72-0
•  

• Inchi： InChI=1S/C17H13NO2/c18-15-10-11-16(14-9-5-4-8-13(14)15)20-17(19)12-6-2-1-3-7-12/h1-11H,18H2
• InChI Key： MITXUNSPJMCZOK-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)C(=O)OC2=CC=C(C3=CC=CC=C32)N

Computed Properties

• Exact Mass: 263.09469
• Monoisotopic Mass: 263.094629
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 52.3

Experimental Properties

• Density: 1.258
• Boiling Point: 470.5°C at 760 mmHg
• Flash Point: 284.7°C
• Refractive Index: 1.689
• PSA: 52.32